3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H29N3O3/c1-4-27-20-14-17(15-21(16-20)28-5-2)22(26)23-18-6-8-19(9-7-18)25-12-10-24(3)11-13-25/h6-9,14-16H,4-5,10-13H2,1-3H3,(H,23,26)
• InChI Key: KMAIAJSRWCCBIJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C)OCC

Description

3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide, also known as MPBD, is a novel psychoactive substance that belongs to the benzamide class of compounds. It was first synthesized in 2010 by a team of researchers led by David E. Nichols at Purdue University.

Mechanism of Action

3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide acts as a partial agonist at the 5-HT2A receptor, meaning that it activates the receptor to a lesser extent than a full agonist. This results in a more subtle and nuanced effect on serotonin signaling compared to other compounds that fully activate the receptor.
Biochemical and Physiological Effects:
Studies have shown that 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide can induce changes in brain activity and behavior in animal models. It has been shown to increase cortical excitability and enhance cognitive function in rats. In humans, it has been reported to induce visual hallucinations and alter mood and perception.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide in research is its high selectivity for the 5-HT2A receptor, which allows for more precise manipulation of serotonin signaling. However, its limited potency and partial agonist activity may make it less effective than other compounds for certain types of experiments.

Future Directions

There are several areas of research that could benefit from further investigation of 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide. One potential direction is the study of its effects on other serotonin receptor subtypes, which could provide a more complete picture of its mechanism of action. Additionally, more research is needed to determine the optimal dose and administration route for 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide in various experimental paradigms. Finally, the potential therapeutic applications of 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide for conditions such as depression and anxiety should be explored further.

Synthesis Methods

The synthesis of 3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-(4-methylpiperazin-1-yl)aniline with 3,5-diethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

3,5-diethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has gained attention in the scientific community due to its potential use as a research tool for studying the serotonin receptor system. It has been shown to have high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.